Cas no 1779124-23-0 (1-[3-(Trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid)
1-[3-(Trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-[3-(Trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid
- 1H-Imidazole-5-carboxylic acid, 1-[3-(trifluoromethyl)phenyl]-
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- Inchi: 1S/C11H7F3N2O2/c12-11(13,14)7-2-1-3-8(4-7)16-6-15-5-9(16)10(17)18/h1-6H,(H,17,18)
- InChI Key: PMVSUDJDFPUENZ-UHFFFAOYSA-N
- SMILES: C1N(C2=CC=CC(C(F)(F)F)=C2)C(C(O)=O)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
1-[3-(Trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM511208-1g |
1-(3-(Trifluoromethyl)phenyl)-1H-imidazole-5-carboxylicacid |
1779124-23-0 | 97% | 1g |
$542 | 2023-01-02 |
1-[3-(Trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 1-[3-(Trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid
Comprehensive Overview of 1-[3-(Trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid (CAS No. 1779124-23-0)
1-[3-(Trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid (CAS No. 1779124-23-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their versatility in medicinal chemistry. The presence of a trifluoromethyl group and a carboxylic acid moiety enhances its reactivity and binding affinity, making it a valuable intermediate in drug discovery and material science.
In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are particularly interested in 1-[3-(Trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid due to its potential role in designing kinase inhibitors and anti-inflammatory agents. Its structural motif is frequently explored in the development of small-molecule therapeutics, aligning with the growing trend of personalized medicine and targeted drug delivery systems.
The synthesis of CAS No. 1779124-23-0 involves multi-step organic reactions, including imidazole ring formation and electrophilic aromatic substitution. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to optimize yield and purity. These methods are often discussed in the context of green chemistry, a hot topic in modern research, as scientists strive to reduce environmental impact while maintaining efficiency.
From an analytical perspective, 1-[3-(Trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid is characterized using techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These tools ensure the compound meets stringent quality standards, a critical factor for industries prioritizing regulatory compliance and product safety. The compound's stability under various conditions is also a key area of investigation, particularly for applications in formulation development.
Beyond pharmaceuticals, CAS No. 1779124-23-0 has potential applications in agrochemicals, where its derivatives could serve as herbicides or pesticides. The trifluoromethyl group is known to enhance the bioactivity of such compounds, addressing the global need for more efficient crop protection solutions. This aligns with the increasing focus on sustainable agriculture and food security, topics frequently searched by professionals and policymakers alike.
In the realm of material science, 1-[3-(Trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid is explored for its potential in designing advanced polymers and coating materials. Its ability to impart thermal and chemical resistance makes it a candidate for high-performance applications, such as electronic devices and aerospace components. This versatility underscores the compound's relevance in cutting-edge technological advancements.
As the scientific community continues to investigate CAS No. 1779124-23-0, its role in drug discovery pipelines and industrial applications is expected to expand. The compound's unique properties and adaptability make it a subject of ongoing research, with publications and patents increasingly referencing its potential. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.
In summary, 1-[3-(Trifluoromethyl)phenyl]-1H-imidazole-5-carboxylic acid (CAS No. 1779124-23-0) represents a compelling example of how heterocyclic chemistry drives innovation across multiple sectors. Its applications in pharmaceuticals, agrochemicals, and materials science highlight its broad utility, while ongoing research ensures its relevance in addressing contemporary challenges. As interest in trifluoromethylated compounds grows, this compound is poised to play a pivotal role in shaping future scientific and industrial breakthroughs.
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